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Compound of Interest

Compound Name: N-methylcyclohexanecarboxamide

Cat. No.: B3056012 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe disposal of

chemical waste is paramount to laboratory safety and environmental responsibility. This guide

provides essential, immediate safety and logistical information for the proper disposal of N-
methylcyclohexanecarboxamide.

Disclaimer: No specific Safety Data Sheet (SDS) for N-methylcyclohexanecarboxamide was

found. The following procedures are based on best practices for similar chemical compounds. It

is crucial to consult with your institution's Environmental Health and Safety (EHS) department

and adhere to all local, state, and federal regulations.

Chemical and Physical Properties
A summary of the known physical and chemical properties of N-
methylcyclohexanecarboxamide is provided below. This information is critical for assessing

the potential hazards and determining the appropriate handling and disposal methods.
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Property Value

Molecular Formula C₈H₁₅NO

Molecular Weight 141.21 g/mol

CAS Number 6830-84-8

Appearance No data available

Boiling Point No data available

Melting Point No data available

Flash Point No data available

Solubility No data available

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe disposal of N-
methylcyclohexanecarboxamide.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure you are

wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

2. Spill Management: In the event of a spill, follow these procedures:

Alert personnel in the immediate area.

For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or

commercial sorbent pads.

Avoid generating dust if the compound is a solid.
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Carefully collect the absorbed material and contaminated debris into a designated, labeled

waste container.

3. Waste Collection and Storage:

Place all waste N-methylcyclohexanecarboxamide and contaminated materials into a

clearly labeled, sealed, and chemically compatible waste container.

The label should include the chemical name ("N-methylcyclohexanecarboxamide"), the

date, and any known hazard information.

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

4. Final Disposal:

Dispose of the chemical waste through your institution's hazardous waste program.

Do not dispose of N-methylcyclohexanecarboxamide down the drain or in the regular

trash.

Follow all local, state, and federal regulations for chemical waste disposal.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of N-
methylcyclohexanecarboxamide.
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Start: N-methylcyclohexanecarboxamide Waste Generated

Assess for Spills or Contamination

Follow Spill Management Protocol:
1. Alert others

2. Absorb with inert material
3. Collect into waste container

Spill Detected

Collect Waste in a Labeled,
Sealed Container

No Spill

No Spill

Store Waste in a Designated,
Secure Area

Contact Environmental Health & Safety (EHS)
for Pickup and Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N-methylcyclohexanecarboxamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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